2-(4-Chlorophenyl)-3-aminobenzo[b]thiophene

• Molecular Formula: C14H10ClNS
• Molecular Weight: 259.8 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-1-benzothiophen-3-amine
• InChI: InChI=1S/C14H10ClNS/c15-10-7-5-9(6-8-10)14-13(16)11-3-1-2-4-12(11)17-14/h1-8H,16H2
• InChI Key: YWIMLBPNAZJIMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(S2)C3=CC=C(C=C3)Cl)N

Description

2-(4-Chlorophenyl)-3-aminobenzo[b]thiophene is a useful research compound. Its molecular formula is C14H10ClNS and its molecular weight is 259.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

29.5 g (0.103 mol) of 3-formamido-2-(4'-chloro-phenyl) benzo(b)thiophene with 300 ml of hydrochloric acid at 25% are refluxed with stirring for 10 hours. After cooling, the mixture is poured into water, made alkaline by ammonia and extracted with CH2Cl2. By evaporating the organic phase dried over K2CO3 and recrystallising the residue in acetone, 19.9 g (73% of theory) of 3-amino-2-(4-chlorophenyl)-benzo(b)-thiophene are obtained, yellow crystals, mp. 152°-154° (benzene).